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Compound of Interest

Compound Name: Phytol-d5

Cat. No.: B15294972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Phytol-d5,

a deuterated analog of phytol. This stable isotope-labeled compound is a valuable tool in

various research applications, including metabolic studies, pharmacokinetic analysis, and as an

internal standard in mass spectrometry-based quantification. Adherence to this protocol will

ensure the accurate and reliable preparation of a Phytol-d5 stock solution for experimental

use.

Chemical Properties and Data
A thorough understanding of the physicochemical properties of Phytol-d5 is crucial for its

proper handling and use. The table below summarizes key quantitative data for Phytol-d5 and

its non-deuterated analog, Phytol.
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Property Phytol-d5 Phytol

Molecular Formula C₂₀H₃₅D₅O C₂₀H₄₀O

Molecular Weight ~301.6 g/mol [1] ~296.5 g/mol

Appearance Neat Oil[2] Neat Oil[2]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF)[2]

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).[2]

Approx. 10 mg/mL in ethanol

and DMF; Approx. 5 mg/mL in

DMSO.[2]

Storage Temperature -20°C[2] -20°C[2]

Long-term Stability

Data not available, but

expected to be similar to

Phytol

≥ 4 years at -20°C[2]

Experimental Protocol: Preparation of a 10 mg/mL
Phytol-d5 Stock Solution
This protocol outlines the steps to prepare a 10 mg/mL stock solution of Phytol-d5 in ethanol.

This concentration is a common starting point for further dilutions in various experimental

setups.

Materials:

Phytol-d5 (neat oil)

Anhydrous Ethanol (≥99.5%)

Inert gas (e.g., Argon or Nitrogen)

Calibrated analytical balance

Glass vial with a PTFE-lined cap (e.g., 2 mL amber vial)
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Micropipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of Phytol-d5 to equilibrate to room temperature before opening

to prevent condensation of moisture.

Weighing: Tare a clean, dry amber glass vial on a calibrated analytical balance. Carefully

transfer the desired amount of Phytol-d5 neat oil into the vial using a micropipette. For a 1

mL stock solution of 10 mg/mL, you will need 10 mg of Phytol-d5. Record the exact weight.

Solvent Addition: Based on the recorded weight, calculate the required volume of anhydrous

ethanol to achieve a 10 mg/mL concentration. For example, if you weighed out 10.2 mg of

Phytol-d5, you would add 1.02 mL of ethanol. Add the calculated volume of anhydrous

ethanol to the vial containing the Phytol-d5.

Inert Gas Purge: Gently purge the headspace of the vial with an inert gas, such as argon or

nitrogen, to displace any oxygen and minimize potential oxidation of the compound.[2]

Capping and Dissolution: Immediately cap the vial tightly. Vortex the solution for 1-2 minutes

to facilitate the dissolution of the Phytol-d5. If the solution does not become clear, brief

sonication in an ultrasonic bath can be used to aid dissolution.

Visual Inspection: Visually inspect the solution to ensure that the Phytol-d5 is completely

dissolved and no particulate matter is present.

Labeling: Clearly label the vial with the name of the compound (Phytol-d5), the

concentration (10 mg/mL), the solvent used (Anhydrous Ethanol), the date of preparation,

and the initials of the preparer.

Storage: Store the stock solution at -20°C in the dark.[2] For frequent use, small aliquots can

be prepared to avoid repeated freeze-thaw cycles. When stored at -20°C, the stock solution
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should be stable for at least one month, and for longer-term storage at -80°C, it can be used

within six months.

Experimental Workflow
The following diagram illustrates the logical flow of the protocol for preparing the Phytol-d5
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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